Cas no 1805613-56-2 (4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid
• CAS No: 1805613-56-2
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898366
• Update Time: 2025-05-19

4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-2-5(8(10)11)6(3-7(14)15)9(12-4)13(16)17/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： DTSHVBZMFOWJRL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid (CAS No. 1805613-56-2)

4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid (CAS No. 1805613-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and acetic acid functional groups. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Researchers are increasingly exploring its potential due to its structural versatility and bioactivity.

The compound's nitropyridine core is a key feature that contributes to its reactivity and interaction with biological targets. The presence of a difluoromethyl group enhances its metabolic stability, a property highly sought after in medicinal chemistry. Additionally, the acetic acid moiety provides a handle for further derivatization, enabling the synthesis of analogs with tailored properties. This combination of features makes 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid a valuable building block in the design of novel therapeutics.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals and agrochemicals. Fluorination is known to improve the bioavailability and binding affinity of molecules, making them more effective in targeting specific enzymes or receptors. 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid aligns with this trend, as its difluoromethyl group offers distinct advantages in drug design. Researchers are particularly interested in its potential to address challenges such as drug resistance and off-target effects.

Another area of interest is the compound's role in sustainable chemistry. With growing emphasis on green synthesis and environmentally friendly processes, scientists are exploring efficient methods to produce 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid with minimal waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's nitro group also opens avenues for research in catalysis and material science. Nitroaromatics are widely used in the synthesis of dyes, polymers, and other functional materials. As such, 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid could find applications beyond pharmaceuticals, contributing to advancements in high-performance materials and nanotechnology.

From a commercial perspective, the compound's patent landscape and supply chain are topics of interest. Companies and researchers often search for reliable suppliers and synthesis protocols to ensure consistent quality and scalability. The availability of 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid in bulk quantities is critical for large-scale applications, and its cost-effectiveness is a key consideration for industrial adoption.

In summary, 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetic acid (CAS No. 1805613-56-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with the growing demand for fluorinated compounds and sustainable chemistry, position it as a valuable asset in modern research and development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.